1-(4-Bromophenyl)-3-(3-chloro-4-methylanilino)-1-propanone

• IUPAC Name: 1-(4-bromophenyl)-3-(3-chloro-4-methylanilino)propan-1-one
• InChI: InChI=1S/C16H15BrClNO/c1-11-2-7-14(10-15(11)18)19-9-8-16(20)12-3-5-13(17)6-4-12/h2-7,10,19H,8-9H2,1H3
• InChI Key: ZHPWPCCTYCDVHW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NCCC(=O)C2=CC=C(C=C2)Br)Cl
• Molecular Formula: C16H15BrClNO
• Molecular Weight: 352.65 g/mol
• CAS RN: 477334-04-6

Description

1-(4-Bromophenyl)-3-(3-chloro-4-methylanilino)-1-propanone (BCMP) is an organohalogen compound composed of bromine, carbon, nitrogen, and oxygen atoms. It is a versatile platform for synthetic organic chemistry, and its synthesis can be applied to a wide range of applications. BCMP is used in the synthesis of a variety of organic compounds, such as pharmaceuticals, agrochemicals, and specialty chemicals. BCMP is also used in the production of biocatalysts and enzymes, as well as in the synthesis of polymers and other materials.

Scientific Research Applications

Photoinitiator Synthesis

1-(4-Aminophenyl)-2-diethylamino-1-propanone hydrochloride, a related compound, has been synthesized for use as a new water-soluble photoinitiator. This synthesis demonstrates the potential application of similar compounds in the field of photoinitiators, which are crucial in polymerization processes (Zeng Zhi-ming, 2003).

Chiral Intermediate in Antidepressant Synthesis

3-Chloro-1-phenyl-1-propanol, synthesized using microbial reductases, serves as a chiral intermediate in the manufacture of antidepressants. The study suggests that compounds like 1-(4-Bromophenyl)-3-(3-chloro-4-methylanilino)-1-propanone could be similarly utilized in the asymmetric synthesis of vital pharmaceuticals (Y. Choi et al., 2010).

Cytotoxic Agent Development

1-Aryl-3-phenethylamino-1-propanone hydrochlorides, structurally related to the compound , have been synthesized as potential potent cytotoxic agents. This indicates the potential of similar compounds in the development of new treatments for diseases like cancer (E. Mete, H. Gul, C. Kazaz, 2007).

Nonlinear Optical Properties in Semiconductor Devices

(E)-1-(4-Bromophenyl)-3-(2-chlorophenyl)prop-2-en-1-one, a compound closely related, has been studied for its linear, second, and third-order nonlinear optical properties. These properties make it suitable for use in semiconductor devices (M. Shkir et al., 2019).